N-(bicyclo[2.2.1]hept-2-yl)-1-[(2-chlorobenzyl)sulfonyl]piperidine-3-carboxamide

• Molecular Formula: C20H27ClN2O3S
• Molecular Weight: 411.0 g/mol
• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-1-[(2-chlorophenyl)methylsulfonyl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H27ClN2O3S/c21-18-6-2-1-4-17(18)13-27(25,26)23-9-3-5-16(12-23)20(24)22-19-11-14-7-8-15(19)10-14/h1-2,4,6,14-16,19H,3,5,7-13H2,(H,22,24)
• InChI Key: YZBKVDPEILMMTR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)CC2=CC=CC=C2Cl)C(=O)NC3CC4CCC3C4

Description

N-(bicyclo[221]hept-2-yl)-1-[(2-chlorobenzyl)sulfonyl]piperidine-3-carboxamide is a complex organic compound with a unique structure It features a bicyclo[221]heptane ring system, a piperidine ring, and a sulfonyl group attached to a chlorobenzyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(bicyclo[2.2.1]hept-2-yl)-1-[(2-chlorobenzyl)sulfonyl]piperidine-3-carboxamide typically involves multiple steps. The starting materials often include bicyclo[2.2.1]heptane derivatives, piperidine, and 2-chlorobenzyl sulfonyl chloride. The reaction conditions may involve the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine or pyridine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(bicyclo[2.2.1]hept-2-yl)-1-[(2-chlorobenzyl)sulfonyl]piperidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorobenzyl moiety, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Sodium methoxide in methanol or potassium tert-butoxide in tetrahydrofuran.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

N-(bicyclo[2.2.1]hept-2-yl)-1-[(2-chlorobenzyl)sulfonyl]piperidine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(bicyclo[2.2.1]hept-2-yl)-1-[(2-chlorobenzyl)sulfonyl]piperidine-3-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or ion channels, leading to modulation of biochemical pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(bicyclo[2.2.1]hept-2-yl)-1-[(2-methylbenzyl)sulfonyl]piperidine-3-carboxamide
• N-(bicyclo[2.2.1]hept-2-yl)-1-[(2-fluorobenzyl)sulfonyl]piperidine-3-carboxamide

Uniqueness

N-(bicyclo[2.2.1]hept-2-yl)-1-[(2-chlorobenzyl)sulfonyl]piperidine-3-carboxamide is unique due to the presence of the chlorobenzyl group, which can influence its chemical reactivity and biological activity. This makes it distinct from similar compounds with different substituents on the benzyl group.